2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95%
Overview
Description
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid (MSPN), 95% is a sulfur-containing compound with a wide range of applications in scientific research and industrial processes. It is a versatile compound that has been used in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, MSPN has also been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of these drugs.
Mechanism of Action
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% is a sulfur-containing compound that is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2). This enzyme is involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting the activity of COX-2, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% can reduce inflammation and the associated symptoms.
Biochemical and Physiological Effects
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been shown to reduce inflammation and pain, as well as reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. In addition, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been shown to have anti-cancer and anti-microbial effects.
Advantages and Limitations for Lab Experiments
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is a relatively inexpensive compound and can be synthesized in large quantities. In addition, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% is a versatile compound that can be used in a variety of research applications. However, it is important to note that 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% is a sulfur-containing compound, and therefore may be toxic if not handled properly.
Future Directions
The potential future directions for 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% research are numerous. One potential direction is to investigate its anti-cancer effects in more detail. 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been shown to have anti-cancer effects in animal studies, and further research could help to elucidate the mechanism of action and potential therapeutic applications. Additionally, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% could be explored as a potential treatment for other diseases, such as inflammatory bowel disease, arthritis, and asthma. Finally, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% could be used to develop new drugs or to improve existing drugs.
Synthesis Methods
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% can be synthesized through a two-step process. First, 3-methylsulfonylphenol is reacted with nitrobenzene in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction yields the desired product, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95%, in a 95% yield. In the second step, the 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% is purified by column chromatography. This method is simple, cost-effective, and can be used to synthesize large quantities of 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95%.
Scientific Research Applications
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of these drugs. In addition, 2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid, 95% has been used to study the effects of various environmental pollutants on human health.
properties
IUPAC Name |
2-(3-methylsulfonylphenyl)-4-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO6S/c1-22(20,21)11-4-2-3-9(7-11)13-8-10(15(18)19)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFAIHCJIPURQRU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=CC(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO6S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691637 |
Source
|
| Record name | 3'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Methylsulfonylphenyl)-4-nitrobenzoic acid | |
CAS RN |
1261935-81-2 |
Source
|
| Record name | 3'-(Methanesulfonyl)-5-nitro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80691637 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
